![molecular formula C21H22N4O3 B2819027 N-[4-(aminocarbonyl)phenyl]-5-methyl-11-oxo-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide CAS No. 1574619-07-0](/img/structure/B2819027.png)
N-[4-(aminocarbonyl)phenyl]-5-methyl-11-oxo-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[4-(aminocarbonyl)phenyl]-5-methyl-11-oxo-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide” is a derivative of quinazoline . Quinazoline derivatives constitute a large group of chemicals with a wide range of biological properties . Many quinazoline derivatives are approved for antitumor clinical use . The character of these depends mostly on the properties of the substituents and their presence and position on one of the cyclic compounds .
Molecular Structure Analysis
Quinazoline is a heterocyclic chemical compound with a bicyclic structure consisting of two fused six-membered aromatic rings, a benzene ring, and a pyrimidine ring . The specific molecular structure of “this compound” is not available in the retrieved data.Scientific Research Applications
Chemical Monitoring and Human Exposure
Heterocyclic amines (HCAs), including the compound of interest, have been widely studied for their presence in various foods and their potential impact on human health. Ushiyama et al. (1991) focused on the presence of carcinogenic HCAs in the urine of healthy individuals consuming a regular diet, highlighting continual human exposure to these compounds through food. This study provides an important foundation for understanding human exposure to such compounds and their potential metabolic pathways (Ushiyama et al., 1991).
Dietary Intake Assessment
Zapico et al. (2022) conducted a descriptive cross-sectional study to assess the intake of various xenobiotics, including heterocyclic amines (HAs), derived from food processing in a Spanish adult sample. The study used comprehensive methods to estimate the intake of these compounds, revealing the widespread presence and levels of HAs in different dietary sources. This research underscores the ubiquity of HAs in our diet and the necessity for more efforts to adjust their intake to recommended levels (Zapico et al., 2022).
Adduct Formation and Metabolism
The formation and metabolism of HCAs at low doses in humans and rodents have been explored by Turteltaub et al. (1999). This study used advanced techniques to study the dosimetry of protein and DNA adduct formation by low doses of HCAs, offering insights into the metabolic pathways and potential health impacts of these compounds (Turteltaub et al., 1999).
Mutational Fingerprints and Health Risks
Nagao et al. (1996) explored the mutational fingerprints of HCAs in experimental animals and their implications for human health. This study provided a detailed analysis of the types of mutations induced by these compounds, potentially offering a pathway to understanding their carcinogenic potential and establishing biomarkers for exposure and risk assessment (Nagao et al., 1996).
Properties
IUPAC Name |
N-(4-carbamoylphenyl)-5-methyl-11-oxo-6,7,8,9-tetrahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-24-17-12-14(20(27)23-15-8-5-13(6-9-15)19(22)26)7-10-16(17)21(28)25-11-3-2-4-18(24)25/h5-10,12,18H,2-4,11H2,1H3,(H2,22,26)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTQAIOHDNAECAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCCCN2C(=O)C3=C1C=C(C=C3)C(=O)NC4=CC=C(C=C4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.